Cas no 1369072-06-9 (1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 1369072-06-9
• MF: C₉H₅Cl₂F₃O₂
• MW: 273.036011457443
• CID: 6468647
• PubChem ID: 98663291
• Update Time: 2025-08-10

1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• 1-(3,5-Dichloro-2-methoxyphenyl)-2,2,2-trifluoroethanone

• Inchi： 1S/C9H5Cl2F3O2/c1-16-7-5(8(15)9(12,13)14)2-4(10)3-6(7)11/h2-3H,1H3
• InChI Key： KSIIYIAEMQSIOV-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=C(Cl)C=1OC)(=O)C(F)(F)F

Additional information on 1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one

Introduction to 1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1369072-06-9) and Its Emerging Applications in Chemical Biology

1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one, identified by its CAS number 1369072-06-9, is a fluorinated ketone derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules characterized by the presence of both electron-withdrawing and electron-donating substituents, which contribute to its versatile reactivity and biological activity. The trifluoromethyl group and the chloro and methoxy substituents on the aromatic ring play crucial roles in modulating the compound's interactions with biological targets, making it a valuable scaffold for drug discovery and mechanistic studies.

The structural motif of 1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one is particularly intriguing because it combines elements that are frequently observed in bioactive molecules. The trifluoromethyl group is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the chloro and methoxy groups introduce regions of electrophilic character, which can participate in various chemical reactions such as nucleophilic substitution or coordination with metal ions. This balance of electronic properties makes the compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one may interact with proteins through multiple binding modes, including hydrogen bonding and hydrophobic interactions. These predictions are supported by experimental data from crystallographic studies of similar fluorinated ketones, which have revealed that the trifluoromethyl group often occupies hydrophobic pockets within protein active sites.

In addition to its potential as an intermediate in drug synthesis, 1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one has been investigated for its role in modulating enzyme activity. For instance, studies have shown that fluorinated ketones can act as inhibitors of certain cytochrome P450 enzymes by competing with natural substrates or by stabilizing transition states. The presence of both chloro and methoxy groups on the aromatic ring may further enhance such inhibitory effects by fine-tuning the electronic environment around the reactive site.

The compound's utility extends beyond enzyme inhibition; it has also been explored as a tool for studying protein-protein interactions. Fluorophores or other functional groups attached to the core structure can serve as probes to monitor conformational changes or binding events in real time. Such applications are particularly valuable in drug discovery pipelines where understanding the dynamics of protein interactions is critical for designing effective therapeutics.

One notable area where 1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one has shown promise is in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or intermediates involved in viral replication cycles. By targeting specific enzymes or proteins essential for viral propagation, this molecule could serve as a lead compound for novel antiviral drugs. Preliminary screenings have indicated that derivatives of this class exhibit inhibitory activity against several viral strains without significant toxicity toward host cells.

The synthesis of 1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one presents an interesting challenge due to the need for precise functionalization of the aromatic ring while maintaining regioselectivity. Modern synthetic methodologies have made significant strides in addressing these challenges by leveraging transition-metal catalysis and photoredox reactions. These techniques allow for efficient introduction of both fluorine and chlorine atoms while preserving other functional groups intact—a critical requirement for maintaining biological activity.

The growing interest in fluorinated compounds stems from their widespread presence in approved drugs and their unique physicochemical properties that enhance drug-like characteristics. For example, trifluoromethyl groups improve lipophilicity without increasing lipotoxicity—a desirable trait for oral bioavailability. Additionally, chloro substituents can serve as handles for further derivatization through nucleophilic aromatic substitution reactions if needed during drug development.

Future research directions may focus on exploring analogs of 1-(3,5-dichloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-one with modified substitution patterns or additional functional groups to expand their therapeutic potential. Advances in high-throughput screening technologies will accelerate this process by enabling rapid evaluation of large libraries under biologically relevant conditions.

In conclusion, 1-(3,5-dichloro- oundary on their ability to interact with biological targets, making them valuable tools not only as intermediates but also as starting points for developing new therapeutics across multiple disease areas including oncology, inflammation, antiviral diseases, among others.